Ethyl 4-(morpholine-4-carboxamido)benzoate

• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol
• IUPAC Name: ethyl 4-(morpholine-4-carbonylamino)benzoate
• InChI: InChI=1S/C14H18N2O4/c1-2-20-13(17)11-3-5-12(6-4-11)15-14(18)16-7-9-19-10-8-16/h3-6H,2,7-10H2,1H3,(H,15,18)
• InChI Key: BVMMFAAJERBTHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)N2CCOCC2
• solubility: >41.7 [ug/mL]

Description

Ethyl 4-(morpholine-4-carboxamido)benzoate is a useful research compound. Its molecular formula is C14H18N2O4 and its molecular weight is 278.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of morpholine (0.684 g, 7.85 mmol, 0.687 mL) in toluene (8 mL) was added dropwise ethyl 4-isocyanatobenzoate (1.50 g, 7.85 mmol) in toluene (8 mL). After stirring for 18 h at room temperature, the precipitate was filtered, washed with cold toluene, and dried under vacuum to give 2.00 g (91%) of the title compound as a white solid. 1H NMR: δ7.96 (d, J=8.8 Hz, 2H, aryl), 7.45 (d, J=8.8 Hz, 2H, aryl), 6.80 (br s, 1H, NH), 4.35 (q, J=7.1 Hz, 2H, CO2CH2), 3.75-3.70 (m, 4H, CH2OCH2), 3.53-3.47 (m, 4H, CH2NCH2), 1.38 (t, J=7.1 Hz, 3H, CH3). 13C NMR: δ166.3, 154.4, 143.2, 130.7, 124.7, 118.5, 66.4, 60.8, 44.3, 14.3. IR (KBr): 3328, 1716, 1645, 1592, 1526, 1423, 1308, 1279, 1247 cm−1. MS (DCI/CH4): m/z (rel intensity) 307 (M+C2H5+, 39), 279 (MH+, 100). Anal. (C14H18N2O4): C, H, N.